Cas no 1803786-12-0 (4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride
• CAS No: 1803786-12-0
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 5006523
• Update Time: 2025-05-20

4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-2-6(4-10)3-7(11)8(5)14(9,12)13/h2-3,11H,1H3
• InChI Key： JSAQBMQXXUQNPI-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C#N)=CC=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5

Additional information on 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride

Recent Advances in the Application of 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride (CAS: 1803786-12-0) in Chemical Biology and Pharmaceutical Research

4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride (CAS: 1803786-12-0) is a specialized chemical reagent that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its sulfonyl chloride functional group, serves as a critical intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, fluorescent probes, and drug candidates. Recent studies have highlighted its utility in the development of novel therapeutic agents and diagnostic tools, making it a focal point of interdisciplinary research.

One of the most notable applications of 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the efficient synthesis of sulfonamide derivatives that exhibit potent inhibitory effects against carbonic anhydrase isoforms, which are implicated in various diseases, such as glaucoma and cancer. The study reported a high yield and selectivity, underscoring the reagent's synthetic utility.

In addition to its synthetic applications, 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride has been employed in the development of fluorescent probes for biological imaging. Researchers have leveraged its reactive sulfonyl chloride group to conjugate with amine-containing biomolecules, enabling the visualization of cellular processes in real-time. A recent publication in Analytical Chemistry detailed the design of a sulfonyl chloride-based probe for detecting reactive oxygen species (ROS) in live cells, offering insights into oxidative stress-related pathologies. The probe exhibited high sensitivity and specificity, making it a valuable tool for both basic and translational research.

Furthermore, the compound's potential in drug discovery has been explored in several preclinical studies. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). These inhibitors showed promising activity in disrupting oncogenic PPIs, suggesting their potential as anticancer therapeutics. The study also highlighted the reagent's compatibility with high-throughput screening platforms, facilitating rapid optimization of lead compounds.

Despite its promising applications, challenges remain in the large-scale production and handling of 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these challenges by improving reaction efficiency and reproducibility. A 2023 review in Organic Process Research & Development summarized these innovations, emphasizing their impact on the scalability and sustainability of sulfonyl chloride-based chemistry.

In conclusion, 4-Cyano-2-hydroxy-6-methylbenzenesulfonyl chloride (CAS: 1803786-12-0) continues to be a valuable reagent in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to diagnostic imaging. Ongoing research efforts are expected to further expand its utility, particularly in the development of next-generation therapeutics and biomolecular tools. As the field advances, interdisciplinary collaborations will be essential to overcome existing limitations and unlock the full potential of this versatile compound.